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Compound of Interest

Compound Name: RO5256390

Cat. No.: B051736 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the procurement, handling, and

experimental use of the research-grade selective Trace Amine-Associated Receptor 1 (TAAR1)

agonist, RO5256390.

Supplier Information
For reliable sourcing of research-grade RO5256390, several reputable suppliers are available.

It is recommended to request a certificate of analysis to ensure purity and quality.
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Supplier Product Name CAS Number Purity Notes

MedchemExpres

s
RO5256390 1043495-96-0 >98%

Available as solid

powder or in

DMSO solution.

[1]

MedKoo

Biosciences

RO5256390 free

base
1043495-96-0 >98%

Shipped as a

solid powder at

ambient

temperature.[2]

TargetMol RO5256390 1043495-96-0 >96%

Available in

various sizes and

as a solution in

DMSO.[3]

Storage and Handling:

RO5256390 should be stored at -20°C for long-term use (months to years) or at 0-4°C for

short-term use (days to weeks).[2] Stock solutions can be prepared in DMSO and should be

stored at -80°C for up to 6 months or -20°C for up to 1 month to avoid repeated freeze-thaw

cycles.[1]

Mechanism of Action & Signaling Pathway
RO5256390 is a potent and selective agonist for the Trace Amine-Associated Receptor 1

(TAAR1), a G-protein coupled receptor. TAAR1 is primarily an intracellular receptor that, upon

activation, modulates monoaminergic neurotransmission, particularly the dopaminergic and

serotonergic systems.

Activation of TAAR1 by RO5256390 initiates a signaling cascade primarily through the Gαs

protein, leading to the activation of adenylyl cyclase and a subsequent increase in intracellular

cyclic AMP (cAMP) levels. This increase in cAMP can activate Protein Kinase A (PKA), which in

turn can phosphorylate various downstream targets, including the cAMP response element-

binding protein (CREB).
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Furthermore, TAAR1 signaling can also involve other pathways, including the phosphorylation

of extracellular signal-regulated kinase (ERK) and interactions with the dopamine D2 receptor

(D2R). The interaction with D2R is thought to be crucial for some of the effects of TAAR1

agonists, including the modulation of dopamine transporter (DAT) function and downstream

signaling involving Akt and glycogen synthase kinase 3β (GSK3β).
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Seed HEK293-hTAAR1 cells
(5-10k/well in 384-well plate)

Incubate for 24 hours

Prepare serial dilutions of
RO5256390 and controls

Add compounds to cells

Incubate for 30 min at 37°C

Lyse cells and add
cAMP detection reagents

Incubate as per kit protocol

Read plate on a
compatible reader

 

Habituate and train rats on
operant self-administration of

palatable or chow diet (1h/day)

Administer RO5256390 or vehicle
(i.p. 30 min prior or intracranial 10 min prior)

Place rats in operant chambers for
1-hour self-administration session

Record food intake
(number of pellets)

Analyze data to compare
food consumption between

treatment groups

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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